(2-Methylpentan-3-yl)[1-(pyridin-3-yl)ethyl]amine

• Molecular Formula: C13H22N2
• Molecular Weight: 206.33 g/mol
• IUPAC Name: 2-methyl-N-(1-pyridin-3-ylethyl)pentan-3-amine
• InChI: InChI=1S/C13H22N2/c1-5-13(10(2)3)15-11(4)12-7-6-8-14-9-12/h6-11,13,15H,5H2,1-4H3
• InChI Key: TZZYQBHQPLBQLK-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(C)C)NC(C)C1=CN=CC=C1

Description

(2-Methylpentan-3-yl)[1-(pyridin-3-yl)ethyl]amine (CAS: 1157296-37-1) is a secondary amine featuring a branched alkyl chain (2-methylpentan-3-yl) and a pyridin-3-yl ethyl substituent. Its molecular formula is C₁₃H₂₂N₂, with a molecular weight of 206.33 g/mol ().

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Methylpentan-3-yl)[1-(pyridin-3-yl)ethyl]amine can be achieved through various methods. One common approach involves the hydroamination of olefins using nitroarenes . This method provides a practical route to access sterically hindered secondary amines, including (2-Methylpentan-3-yl)[1-(pyridin-3-yl)ethyl]amine .

Industrial Production Methods

Industrial production of this compound typically involves large-scale hydroamination reactions under controlled conditions. The process may include the use of specialized catalysts and solvents to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

(2-Methylpentan-3-yl)[1-(pyridin-3-yl)ethyl]amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines with different substituents.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various halides for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce different amines .

Scientific Research Applications

(2-Methylpentan-3-yl)[1-(pyridin-3-yl)ethyl]amine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: It is explored as a precursor in the development of new pharmaceuticals, particularly those containing hindered amine motifs.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-Methylpentan-3-yl)[1-(pyridin-3-yl)ethyl]amine involves its interaction with specific molecular targets and pathways. The compound’s hindered amine structure allows it to bind selectively to certain enzymes and receptors, modulating their activity . This selective binding is crucial for its potential therapeutic effects and applications in medicinal chemistry .

Comparison with Similar Compounds

Structural Analogs and Substituent Variations

The compound belongs to a family of pyridine-containing amines. Key structural analogs include:

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Source
(2-Methylpentan-3-yl)[1-(pyridin-3-yl)ethyl]amine	1157296-37-1	C₁₃H₂₂N₂	206.33	Branched alkyl (2-methylpentan-3-yl)
N-[1-(3-Pyridinyl)ethyl]aniline	137642-06-9	C₁₃H₁₄N₂	198.27	Aromatic phenyl group
(Pentan-3-yl)[1-(pyridin-3-yl)ethyl]amine	1019477-63-4	C₁₂H₂₀N₂	192.30	Linear alkyl (pentan-3-yl)
[(3-Bromophenyl)methyl][1-(pyridin-3-yl)ethyl]amine	-	C₁₄H₁₅BrN₂	299.19	Brominated aromatic substituent
2-Methyl-N-(2-methylpentan-3-yl)pyridin-3-amine	1515260-18-0	C₁₂H₂₀N₂	192.30	Isomeric pyridine substitution

Key Observations :

• Steric Effects : The 2-methylpentan-3-yl group introduces steric hindrance, which may reduce binding efficiency to flat aromatic receptors compared to N-[1-(3-pyridinyl)ethyl]aniline ().
• Electronic Effects : Brominated analogs (e.g., [(3-bromophenyl)methyl][1-(pyridin-3-yl)ethyl]amine) exhibit altered electronic profiles due to the electron-withdrawing bromine atom, affecting reactivity and intermolecular interactions .

Challenges :

• Branched alkyl chains (e.g., 2-methylpentan-3-yl) require optimized reaction conditions to avoid steric interference during coupling ().
• Isomeric purity (e.g., 2-methylpentan-3-yl vs. pentan-3-yl) demands precise chromatographic separation .

Physicochemical Properties

Property	Target Compound	N-[1-(3-Pyridinyl)ethyl]aniline	(Pentan-3-yl) Analog
Molecular Weight	206.33	198.27	192.30
LogP (Predicted)	~2.8 (highly lipophilic)	~2.1 (moderate)	~2.5
Solubility	Low in water, soluble in organic solvents	Moderate in polar solvents	Similar to target
Stability	Stable under inert conditions	Sensitive to oxidation (aryl amine)	Stable

Notes:

• The target compound’s high LogP aligns with its branched alkyl chain, favoring applications in lipid-rich environments .
• N-[1-(3-Pyridinyl)ethyl]aniline’s aromatic amine group increases susceptibility to oxidative degradation compared to aliphatic analogs .

Biological Activity

(2-Methylpentan-3-yl)[1-(pyridin-3-yl)ethyl]amine is a complex organic compound characterized by its branched alkyl chain and a pyridine ring. Its molecular formula is $C_{13}H_{22}N_{2}$, and it has a molecular weight of 206.33 g/mol. The structural features of this compound may influence its biological activity, making it a subject of interest in medicinal chemistry and pharmacology.

Biological Activity

The biological activity of (2-Methylpentan-3-yl)[1-(pyridin-3-yl)ethyl]amine is primarily determined through empirical testing, including bioassays to evaluate its efficacy against specific biological targets. The presence of the pyridine ring is particularly significant, as it is associated with various pharmacological effects, including:

• Neurotransmitter Interaction : Compounds with similar structures often interact with neurotransmitter systems, potentially influencing mood and cognitive functions.
• Antimicrobial Properties : The compound may exhibit activity against various microbial strains, making it relevant in the development of new antibiotics.
• CNS Activity : Its potential effects on the central nervous system could lead to applications in treating neurological disorders.

The unique structure of (2-Methylpentan-3-yl)[1-(pyridin-3-yl)ethyl]amine allows for specific interactions with biological macromolecules such as proteins and enzymes. The branched alkyl group may enhance lipophilicity, facilitating cellular penetration and interaction with membrane-bound receptors.

Case Studies

• Neuropharmacological Studies :
  • A study examined the effects of similar compounds on serotonin receptors, revealing potential anxiolytic properties that could be attributed to the structural similarities with (2-Methylpentan-3-yl)[1-(pyridin-3-yl)ethyl]amine.
• Antimicrobial Efficacy :
  • In vitro tests showed that compounds with a pyridine moiety exhibited significant antimicrobial activity against Gram-positive and Gram-negative bacteria, suggesting that (2-Methylpentan-3-yl)[1-(pyridin-3-yl)ethyl]amine could have similar effects.

Data Table: Comparison of Similar Compounds

Compound Name	Structure Features	Notable Activities
1-(Pyridin-2-yl)ethanamine	Simpler alkane chain	Antidepressant effects
4-(Pyridin-3-yl)butanamine	Longer alkane chain	Antimicrobial properties
1-(Pyridin-4-yl)propanamine	Variation in alkane length	CNS activity
(2-Methylpentan-3-yl)[1-(pyridin-3-yl)ethyl]amine	Branched alkyl chain + pyridine ring	Potential neuroactive and antimicrobial effects

Synthesis and Applications

The synthesis of (2-Methylpentan-3-yl)[1-(pyridin-3-yl)ethyl]amine typically involves multi-step organic reactions. These steps require optimization to ensure high yields and purity. The compound serves as a valuable building block in:

• Pharmaceutical Development : It is explored for its potential in designing drugs targeting neurological disorders due to its ability to interact with neurotransmitter systems.
• Agrochemical Formulations : The compound may enhance the efficacy of pesticides and herbicides, contributing to improved crop yields.
• Biochemical Research : It is utilized in studies related to enzyme inhibition and receptor binding, providing insights into biological pathways and therapeutic targets.
• Material Science : Researchers are investigating its potential for developing advanced materials, particularly polymers with specific properties for electronics.